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Compound of Interest

Compound Name: WAY-169916

Cat. No.: B611797 Get Quote

Application Notes and Protocols: WAY-169916
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, handling, and mechanism

of action of WAY-169916, a pathway-selective estrogen receptor (ER) ligand. The included

protocols offer guidance for the preparation of stock solutions for in vitro and in vivo studies.

Core Properties of WAY-169916
WAY-169916 is a nonsteroidal, orally active molecule that functions as a selective modulator of

the estrogen receptor. It has demonstrated potent anti-inflammatory effects by selectively

inhibiting the transcriptional activity of nuclear factor-kappa B (NF-κB).[1] This selective action

allows for the dissociation of the anti-inflammatory effects of ER signaling from the classic

estrogenic effects, such as uterine proliferation.[1]

Chemical Structure:

Formal Name: 4-[1-(2-propen-1-yl)-7-(trifluoromethyl)-1H-indazol-3-yl]-1,3-benzenediol[2]

CAS Number: 669764-18-5[2][3][4]

Molecular Formula: C₁₇H₁₃F₃N₂O₂[2]

Molecular Weight: 334.3 g/mol [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b611797?utm_src=pdf-interest
https://www.benchchem.com/product/b611797?utm_src=pdf-body
https://www.benchchem.com/product/b611797?utm_src=pdf-body
https://www.benchchem.com/product/b611797?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.0405841102
https://www.pnas.org/doi/10.1073/pnas.0405841102
https://www.caymanchem.com/product/35842/way-169916
https://www.caymanchem.com/product/35842/way-169916
https://www.glpbio.com/sp/way-169916.html
https://www.medchemexpress.com/way-169916.html
https://www.caymanchem.com/product/35842/way-169916
https://www.caymanchem.com/product/35842/way-169916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
The solubility of WAY-169916 has been determined in several common laboratory solvents.

The following table summarizes the available quantitative data. It is recommended to use

freshly opened, anhydrous solvents, particularly for DMSO, as its hygroscopic nature can

significantly impact the solubility of the compound.[4] For aqueous buffers, WAY-169916 is

reported to be insoluble.[2][3]

Solvent Solubility
Concentration
(mM)

Notes

DMSO 125 mg/mL[4] 373.93 mM
Ultrasonic assistance

may be needed.[4]

DMSO 15 mg/mL[2][3] 44.87 mM -

DMF 10 mg/mL[2][3] 29.91 mM -

Ethanol 10 mg/mL[2][3] 29.91 mM -

PBS (pH 7.2) Insoluble[2][3] - -

Mechanism of Action: ER-Mediated NF-κB Inhibition
WAY-169916 exerts its anti-inflammatory effects by selectively engaging the estrogen receptor

to inhibit the NF-κB signaling pathway. NF-κB is a key transcription factor that regulates the

expression of numerous pro-inflammatory genes. In a resting state, NF-κB is sequestered in

the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals

(e.g., TNFα, IL-1β), the IκB kinase (IKK) complex phosphorylates IκB, leading to its

ubiquitination and subsequent proteasomal degradation. This frees NF-κB to translocate to the

nucleus and activate the transcription of target genes.

The estrogen receptor can interfere with this pathway. WAY-169916 binds to both ERα and

ERβ, and this complex can inhibit NF-κB transcriptional activity.[1][2] This inhibition can occur

through several mechanisms, including direct interaction with NF-κB subunits or competition for

essential co-activators. By selectively activating this inhibitory pathway without triggering the

transcriptional activities associated with classic estrogenic responses, WAY-169916 acts as a

potent and selective anti-inflammatory agent.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of WAY-169916 in dimethyl

sulfoxide (DMSO).

Materials:

WAY-169916 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened
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Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

(Optional) Sonicator

Procedure:

Weighing the Compound: Accurately weigh a precise amount of WAY-169916. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.343 mg of WAY-169916 (Molecular

Weight = 334.3 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed WAY-169916. To continue the example, add 1 mL of DMSO.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all solid has dissolved.

If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes may

be required.[4]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Note on Preparing Working Solutions: When preparing a working solution for cell culture,

ensure that the final concentration of DMSO is kept low (typically below 0.1%) to avoid solvent-

induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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